Cas no 100922-97-2 (1H-Indazol-3-ol, 1-methyl-)

• Product Name: 1H-Indazol-3-ol, 1-methyl-
• CAS No: 100922-97-2
• MF: C₈H₈N₂O
• MW: 148.16192150116
• CID: 1126540
• PubChem ID: 350589
• Update Time: 2025-04-20

1H-Indazol-3-ol, 1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazol-3-ol, 1-methyl-
• 1-Methyl-1H-indazol-3-ol
• ONNIFDMRZCMQQM-UHFFFAOYSA-N
• DB-132879
• SCHEMBL12998307
• DB-147607
• BDBM50008997
• DS-8371
• AMY39246
• 1006-19-5
• 1-Methyl-1,2-dihydro-3H-indazol-3-one #
• BAA00619
• 1-Methyl-1,2-dihydro-3H-indazol-3-one
• EN300-310662
• MFCD15526779
• 1-Methyl-1H-indazole-3-ol
• NSC512755
• AKOS024261042
• CS-0151124
• NSC-512755
• Z1255452290
• SCHEMBL2270654
• 1-methyl-2H-indazol-3-one
• 1-Methyl-1,2-dihydro-indazol-3-one
• C71035
• 3H-Indazol-3-one, 1,2-dihydro-1-methyl-
• AKOS023166605
• 1-METHYL-1H-INDAZOL-3(2H)-ONE
• 1-methyl-3-hydroxyindazole
• CHEMBL412905
• A897384
• N-methylindazolone
• PD179598
• DTXSID70905619
• 100922-97-2
• 3H-Indazol-3-one,2-dihydro-1-methyl-
• 1-methyl-2,3-dihydro-1H-indazol-3-one

• Inchi： 1S/C8H8N2O/c1-10-7-5-3-2-4-6(7)8(11)9-10/h2-5H,1H3,(H,9,11)
• InChI Key： ONNIFDMRZCMQQM-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N(C)N1

Computed Properties

• Exact Mass: 148.06374
• Monoisotopic Mass: 148.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 38.05